DABCO catalyzed unusual formal [4 + 2] cycloaddition of 3-acyl(or alkoxycarbonyl)-1,4-enediones with 2,3-butadienoates: effective access to highly functionalized pyrans†
RSC Advances Pub Date: 2016-07-05 DOI: 10.1039/C6RA15117E
Abstract
A convenient and efficient DABCO-catalyzed formal [4 + 2] cycloaddition of 3-acyl(or alkoxycarbonyl)-1,4-enediones with 2,3-butadienoates is presented. This transformation takes advantage of mild conditions, wide substrate scope and significant functional group tolerance as well as excellent regioselectivity, which makes this method powerful for one-pot synthesis of highly functionalized pyrans in moderate to excellent yields.
![Graphical abstract: DABCO catalyzed unusual formal [4 + 2] cycloaddition of 3-acyl(or alkoxycarbonyl)-1,4-enediones with 2,3-butadienoates: effective access to highly functionalized pyrans](http://scimg.chem960.com/usr/1/C6RA15117E.jpg)
Recommended Literature
- [1] New oxidative reactions of 1,2,3,6-tetrahydropyridines: imination, lactamination and decyclisation in the presence of potassium permanganate
- [2] Foods and drugs analysis
- [3] Efficient fabrication of single-wall carbon nanotube nanoreactors by defect-induced cutting†
- [4] Contents list
- [5] 73. Derivatives of arsacridine. Part I
- [6] Solid-state 87Rb NMR signatures for rubidium cations bound to a G-quadruplex†
- [7] Contents list
- [8] 9-H-9-Borafluorene dimethyl sulfide adduct: a product of a unique ring-contraction reaction and a useful hydroboration reagent†
- [9] Recent progress in aqueous zinc-ion batteries: a deep insight into zinc metal anodes
- [10] A novel stable high-nitrogen energetic material: 4,4′-azobis(1,2,4-triazole)†
